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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethoxy)benzonitrile

Cat. No.: B067731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound of significant

interest in the fields of pharmaceutical and agrochemical research. Its structural features,

particularly the presence of a trifluoromethoxy group, make it a valuable building block in

organic synthesis. This guide provides a comprehensive overview of its chemical properties,

synthesis, applications, and safety information.

Chemical and Physical Properties
4-Amino-3-(trifluoromethoxy)benzonitrile is a solid at room temperature. The

trifluoromethoxy group enhances its lipophilicity and metabolic stability, properties that are

highly desirable in the development of new bioactive molecules.
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Property Value Reference

CAS Number 2735952 [1]

Molecular Formula C₈H₅F₃N₂O [2]

Molecular Weight 202.14 g/mol [2]

IUPAC Name
4-amino-3-

(trifluoromethoxy)benzonitrile
[2]

Synonyms Not available

Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis and Purification
While specific, detailed experimental protocols for the synthesis of 4-Amino-3-
(trifluoromethoxy)benzonitrile are not readily available in the public domain, a general

understanding of its synthesis can be derived from related compounds. The synthesis of

structurally similar aminobenzonitriles often involves multi-step processes starting from

commercially available precursors.

A representative workflow for the synthesis and purification of a substituted aminobenzonitrile

is outlined below. This process typically involves a key reaction step followed by purification to

isolate the final product of high purity.
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Synthesis Stage

Purification Stage

Starting Material:
Substituted Fluorobenzonitrile

Reaction with Ammonia
or Amine Source

Nucleophilic Aromatic
Substitution

Crude Product Mixture

Column Chromatography

Work-up and
Initial Purification

Solvent Evaporation

Recrystallization

Pure 4-Amino-3-(trifluoromethoxy)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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